N-[4-(1-pyrrolidinylsulfonyl)phenyl]pentanamide

• IUPAC Name: N-(4-pyrrolidin-1-ylsulfonylphenyl)pentanamide
• InChI: InChI=1S/C15H22N2O3S/c1-2-3-6-15(18)16-13-7-9-14(10-8-13)21(19,20)17-11-4-5-12-17/h7-10H,2-6,11-12H2,1H3,(H,16,18)
• InChI Key: PWBRFUAHROKMKZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)NC1=CC=C(C=C1)S(=O)(=O)N2CCCC2
• Molecular Formula: C15H22N2O3S
• Molecular Weight: 310.4 g/mol

Description

N-[4-(1-pyrrolidinylsulfonyl)phenyl]pentanamide, commonly known as PSP, is a synthetic compound that has gained attention in the scientific community for its potential therapeutic applications. PSP has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The exact mechanism of PSP's action is not fully understood, but it is believed to act on various cellular pathways, including the PI3K/Akt/mTOR pathway and the MAPK/ERK pathway. PSP has also been found to modulate the expression of various genes involved in cell growth and survival.
Biochemical and Physiological Effects:
PSP has been found to exhibit a range of biochemical and physiological effects, including anti-inflammatory, antioxidant, and anti-apoptotic effects. PSP has also been shown to modulate the immune response, potentially making it useful in the treatment of autoimmune diseases.

Advantages and Limitations for Lab Experiments

One advantage of PSP is its relatively low toxicity, making it a safer alternative to other compounds with similar therapeutic potential. However, PSP's low solubility in water can make it difficult to work with in certain lab settings. Additionally, further studies are needed to fully understand the potential side effects of PSP.

Future Directions

There are several potential future directions for PSP research. One area of interest is the development of PSP-based therapies for cancer and neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanisms of PSP's action and its potential side effects. Finally, the development of more efficient synthesis methods for PSP could make it more widely available for research purposes.

Scientific Research Applications

PSP has been studied for its potential therapeutic effects in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In cancer research, PSP has been shown to inhibit the growth of cancer cells and induce cell death. In Alzheimer's and Parkinson's disease research, PSP has been found to have neuroprotective effects, potentially slowing the progression of these diseases.